Cas no 754190-57-3 ((E)-3-quinoxalin-2-ylprop-2-enoic acid)

(E)-3-Quinoxalin-2-ylprop-2-enoic acid is a quinoxaline-derived α,β-unsaturated carboxylic acid, notable for its conjugated double bond system and heteroaromatic quinoxaline moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a Michael acceptor or intermediate in the preparation of pharmacologically active compounds. The quinoxaline ring enhances electronic properties, making it valuable in materials science and medicinal chemistry research. Its crystalline form ensures stability and ease of handling, while the carboxylic acid functionality allows for further derivatization. This compound is particularly useful in the development of heterocyclic frameworks and as a building block for bioactive molecules.

(E)-3-quinoxalin-2-ylprop-2-enoic acid structure

754190-57-3 structure

Product Name:(E)-3-quinoxalin-2-ylprop-2-enoic acid

CAS No:754190-57-3

MF:C₁₁H₈N₂O₂

MW:200.193422317505

CID:3272249

PubChem ID:1549954

Update Time:2025-11-02

(E)-3-quinoxalin-2-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-PROPENOIC ACID, 3-(2-QUINOXALINYL)-, (2E)-
- (E)-3-quinoxalin-2-ylprop-2-enoic acid
- (2E)-3-(QUINOXALIN-2-YL)PROP-2-ENOIC ACID
- EN300-06596
- 2-Quinoxalineacrylic acid
- 754190-57-3
- 3-(2-Quinoxalinyl)-2-propenoic acid; NSC 158311;
- CHEMBL1443850
- 3-(quinoxalin-2-yl)prop-2-enoic acid
- Z56943517
- NSC-158311
- MFCD03002884
- SCHEMBL3530212
- 3-(quinoxalin-2-yl)prop-2-enoicacid
- G75481
- (E)-3-(quinoxalin-2-yl)acrylic acid
- (e)-3-(2-quinoxalinyl)-2-propenoic acid
- 3-(Quinoxalin-2-yl)-acrylic acid
- 3-Quinoxalin-2-yl-acrylic acid
- 2-Propenoic acid, 3-(2-quinoxalinyl)-
- AB00587961-02
- SCHEMBL3530215
- EN300-1264695
- AKOS000117136
- 1593-24-4
- J-510978
- 3-(Quinoxalin-2-yl)acrylic acid
- MLS000774627
- NSC158311
- CS-0345103
- SMR000372387
- HMS2731G17
- MDL： MFCD03002884
- Inchi： 1S/C11H8N2O2/c14-11(15)6-5-8-7-12-9-3-1-2-4-10(9)13-8/h1-7H,(H,14,15)/b6-5+
- InChI Key： QJNZVVWLYVQBPQ-AATRIKPKSA-N
- SMILES： OC(/C=C/C1=CN=C2C=CC=CC2=N1)=O

Computed Properties

Exact Mass: 200.058577502g/mol
Monoisotopic Mass: 200.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 63.1Å²

(E)-3-quinoxalin-2-ylprop-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	Q865210-100mg	(2E)-3-(2-Quinoxalinyl)-2-propenoic Acid	754190-57-3		100mg	$242.00	2023-05-17
TRC	Q865210-250mg	(2E)-3-(2-Quinoxalinyl)-2-propenoic Acid	754190-57-3		250mg	$517.00	2023-05-17
TRC	Q865210-500mg	(2E)-3-(2-Quinoxalinyl)-2-propenoic Acid	754190-57-3		500mg	$907.00	2023-05-17
TRC	Q865210-1g	(2E)-3-(2-Quinoxalinyl)-2-propenoic Acid	754190-57-3		1g	$1510.00	2023-05-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18937-1G	(E)-3-quinoxalin-2-ylprop-2-enoic acid	754190-57-3	95%	1g	￥ 2,263.00	2023-03-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18937-5G	(E)-3-quinoxalin-2-ylprop-2-enoic acid	754190-57-3	95%	5g	￥ 6,844.00	2023-03-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18937-10G	(E)-3-quinoxalin-2-ylprop-2-enoic acid	754190-57-3	95%	10g	￥ 10,170.00	2023-03-10
Enamine	EN300-1264695-0.05g	(2E)-3-(quinoxalin-2-yl)prop-2-enoic acid	754190-57-3	95.0%	0.05g	$101.0	2025-02-21
Enamine	EN300-1264695-0.1g	(2E)-3-(quinoxalin-2-yl)prop-2-enoic acid	754190-57-3	95.0%	0.1g	$152.0	2025-02-21
Enamine	EN300-1264695-0.25g	(2E)-3-(quinoxalin-2-yl)prop-2-enoic acid	754190-57-3	95.0%	0.25g	$216.0	2025-02-21